Cas no 2091252-02-5 (3,4-Quinolinediamine, 6-bromo-8-chloro-)

3,4-Quinolinediamine, 6-bromo-8-chloro-, is a bromo- and chloro-substituted quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its diamine functional group at the 3- and 4-positions, combined with halogen substituents at the 6- and 8-positions, makes it a versatile intermediate for synthesizing heterocyclic compounds. The presence of both bromo and chloro groups enhances its reactivity in cross-coupling reactions, facilitating the construction of complex molecular architectures. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its structural rigidity and ability to participate in diverse chemical transformations. High purity and stability under standard conditions further support its utility in research and industrial applications.

3,4-Quinolinediamine, 6-bromo-8-chloro- structure

2091252-02-5 structure

Product name:3,4-Quinolinediamine, 6-bromo-8-chloro-

CAS No:2091252-02-5

MF:C₉H₇BrClN₃

MW:272.528979539871

CID:5266981

3,4-Quinolinediamine, 6-bromo-8-chloro- Chemical and Physical Properties

Names and Identifiers

- 3,4-Quinolinediamine, 6-bromo-8-chloro-
- Inchi： 1S/C9H7BrClN3/c10-4-1-5-8(13)7(12)3-14-9(5)6(11)2-4/h1-3H,12H2,(H2,13,14)
- InChI Key： LDKSRRPJAJHYQP-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(Br)=CC=2Cl)C(N)=C(N)C=1

3,4-Quinolinediamine, 6-bromo-8-chloro- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-362231-1.0g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	1.0g	$743.0	2025-03-18
Enamine	EN300-362231-10.0g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	10.0g	$3191.0	2025-03-18
Enamine	EN300-362231-2.5g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	2.5g	$1454.0	2025-03-18
Enamine	EN300-362231-0.5g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	0.5g	$713.0	2025-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064932-1g	6-Bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95%	1g	￥3717.0	2023-03-31
Enamine	EN300-362231-0.25g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	0.25g	$683.0	2025-03-18
Enamine	EN300-362231-0.1g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	0.1g	$653.0	2025-03-18
Enamine	EN300-362231-0.05g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	0.05g	$624.0	2025-03-18
Enamine	EN300-362231-5.0g	6-bromo-8-chloroquinoline-3,4-diamine	2091252-02-5	95.0%	5.0g	$2152.0	2025-03-18

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Additional information on 3,4-Quinolinediamine, 6-bromo-8-chloro-

3,4-Quinolinediamine, 6-bromo-8-chloro-

3,4-Quinolinediamine, also known as 6-bromo-8-chloro-3,4-quinolinediamine, is a heterocyclic compound with a quinoline backbone. This compound is characterized by the presence of two amino groups at the 3 and 4 positions of the quinoline ring, along with bromine and chlorine substituents at the 6 and 8 positions, respectively. Its CAS number is 2091252-02-5, which uniquely identifies it in chemical databases and literature.

The structure of 3,4-Quinolinediamine is notable for its aromaticity and the presence of electron-withdrawing groups (bromine and chlorine) at specific positions on the ring. These substituents influence the compound's electronic properties, making it a potential candidate for various applications in organic synthesis and materials science. Recent studies have explored its role in drug design, particularly in the development of anti-inflammatory and anti-cancer agents.

In terms of synthesis, 6-bromo-8-chloro-3,4-quinolinediamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also investigated the use of microwave-assisted synthesis to improve reaction efficiency and yield.

The physical properties of this compound include a melting point of approximately 180°C and a solubility profile that makes it suitable for use in polar solvents. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system in the quinoline ring, which is useful in applications such as dye-sensitized solar cells.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 3,4-Quinolinediamine. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These findings are particularly relevant for its application in organic electronics and catalysis.

In conclusion, 6-bromo-8-chloro-3,4-quinolinediamine is a versatile compound with promising applications across multiple fields. Its unique chemical structure and electronic properties make it an attractive target for further research and development.